2-(5-Chloro-2-methoxyphenyl)-6-methylbenzoic acid, 95%

• IUPAC Name: 2-(5-chloro-2-methoxyphenyl)-6-methylbenzoic acid
• InChI: InChI=1S/C15H13ClO3/c1-9-4-3-5-11(14(9)15(17)18)12-8-10(16)6-7-13(12)19-2/h3-8H,1-2H3,(H,17,18)
• InChI Key: LGLWAHQULRVSBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C2=C(C=CC(=C2)Cl)OC)C(=O)O
• Molecular Formula: C15H13ClO3
• DSSTOX Substance ID: DTXSID20691095
• Molecular Weight: 276.71 g/mol
• CAS No.: 1261905-49-0

Description

2-(5-Chloro-2-methoxyphenyl)-6-methylbenzoic acid, 95% (2-CMP-6-MBA) is a synthetic compound with a variety of applications in scientific research. It is a white crystalline solid with a melting point of 162-164 °C and a molecular weight of 243.56 g/mol. 2-CMP-6-MBA is used as a starting material for the synthesis of other compounds, and has been used in a variety of biochemical and physiological studies. In

Scientific Research Applications

2-(5-Chloro-2-methoxyphenyl)-6-methylbenzoic acid, 95% has been used in a variety of scientific research applications. It has been used as a starting material for the synthesis of other compounds, such as 2-(6-methyl-2-pyridyl)-6-methylbenzoic acid (2-MP-6-MBA). It has also been used in biochemical and physiological studies, such as the study of the effects of 2-(5-Chloro-2-methoxyphenyl)-6-methylbenzoic acid, 95% on the human body.

Mechanism of Action

2-(5-Chloro-2-methoxyphenyl)-6-methylbenzoic acid, 95% is thought to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is responsible for the production of prostaglandins, which are involved in inflammation and pain. By inhibiting the activity of COX-2, 2-(5-Chloro-2-methoxyphenyl)-6-methylbenzoic acid, 95% is thought to reduce inflammation and pain.
Biochemical and Physiological Effects
2-(5-Chloro-2-methoxyphenyl)-6-methylbenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects. It has also been shown to have anti-tumor and anti-cancer effects.

Advantages and Limitations for Lab Experiments

2-(5-Chloro-2-methoxyphenyl)-6-methylbenzoic acid, 95% is a relatively inexpensive and readily available compound, making it an ideal starting material for laboratory experiments. However, it has a relatively low solubility in water, making it difficult to use in experiments that require aqueous solutions.

Future Directions

There are a variety of potential future directions for research involving 2-(5-Chloro-2-methoxyphenyl)-6-methylbenzoic acid, 95%. These include further research into its anti-inflammatory, analgesic, and antipyretic effects, as well as its anti-tumor and anti-cancer effects. It could also be used in the synthesis of other compounds, such as 2-(6-methyl-2-pyridyl)-6-methylbenzoic acid (2-MP-6-MBA). Additionally, further research could be conducted into its mechanism of action, as well as its potential uses in drug development.

Synthesis Methods

2-(5-Chloro-2-methoxyphenyl)-6-methylbenzoic acid, 95% can be synthesized by a two-step process. In the first step, 5-chloro-2-methoxybenzoic acid (5-CMB) is synthesized from the reaction of 2-methoxybenzoic acid and thionyl chloride in anhydrous dichloromethane. In the second step, 5-CMB is reacted with 6-methylbenzaldehyde in the presence of sodium ethoxide to form 2-(5-Chloro-2-methoxyphenyl)-6-methylbenzoic acid, 95%.